1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzo[cd]indol-2(1H)-one

• IUPAC Name: 1-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]benzo[cd]indol-2-one
• InChI: InChI=1S/C22H18N2O2/c25-20(23-12-11-15-5-1-2-6-17(15)13-23)14-24-19-10-4-8-16-7-3-9-18(21(16)19)22(24)26/h1-10H,11-14H2
• InChI Key: HLMOJQYMJMKFOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CN3C4=CC=CC5=C4C(=CC=C5)C3=O
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]benzo[cd]indol-2(1H)-one is a useful research compound. Its molecular formula is C22H18N2O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.136827821 g/mol and the complexity rating of the compound is 577. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions in the study of indole and dihydroisoquinoline derivatives could involve the synthesis of new derivatives with improved biological activities and the investigation of their mechanisms of action.